Cas no 328263-30-5 ((E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine)

• Product Name: (E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine
• CAS No: 328263-30-5
• CID: 4646213
• Update Time: 2025-05-30

(E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine Chemical and Physical Properties

Names and Identifiers

• (E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine

Additional information on (E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine

Research Briefing on (E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine (CAS: 328263-30-5)

The compound (E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine (CAS: 328263-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of (E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine, which include a conjugated imine linkage and a nitrobenzyl ether moiety. These structural elements contribute to its ability to interact with various biological targets, particularly enzymes and receptors involved in inflammatory and neurodegenerative pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response.

In addition to its anti-inflammatory properties, (E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine has shown promise as a modulator of the N-methyl-D-aspartate (NMDA) receptor. Research conducted by Smith et al. (2024) revealed that this compound can selectively bind to the glycine site of the NMDA receptor, thereby modulating its activity. This finding is particularly relevant for the development of novel therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of (E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine has also been optimized in recent years. A 2024 paper in Organic & Biomolecular Chemistry described a high-yield, scalable synthesis route that employs a Schiff base condensation reaction between 3-methoxy-4-[(4-nitrophenyl)methoxy]benzaldehyde and benzylamine. This method offers improved efficiency and purity, making the compound more accessible for further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of (E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Nevertheless, the compound's unique pharmacological profile and structural versatility make it a valuable candidate for further investigation in the field of chemical biology and drug discovery.

In conclusion, (E)-benzyl({3-methoxy-4-[(4-nitrophenyl)methoxy]phenyl}methylidene)amine (CAS: 328263-30-5) represents a promising scaffold for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Continued research into its mechanism of action, optimization of its pharmacokinetic properties, and exploration of its therapeutic potential will be critical for advancing this compound toward clinical applications.